Cas no 2248329-34-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 2248329-34-0
• MF: C₁₄H₉N₃O₅
• MW: 299.238363027573
• CID: 6092853
• PubChem ID: 165725722
• Update Time: 2025-08-03

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6514268
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate
• 2248329-34-0

• Inchi： 1S/C14H9N3O5/c1-16-11(18)7-6-10(15-16)14(21)22-17-12(19)8-4-2-3-5-9(8)13(17)20/h2-7H,1H3
• InChI Key： SZJRKKPUHRSWJB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(N(C)N=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.05422040g/mol
• Monoisotopic Mass: 299.05422040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 600
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 96.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 2248329-34-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 2248329-34-0) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique molecular structure, featuring both isoindole and pyridazine moieties, makes it a subject of interest for researchers exploring novel drug candidates and functional materials. This article delves into its properties, synthesis, and emerging applications, aligning with current trends in small molecule therapeutics and biodegradable polymers.

In recent years, the demand for heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate has surged due to their versatility in drug design. The compound's carboxylate ester group enhances its reactivity, enabling facile derivatization for targeted applications. Researchers are particularly intrigued by its potential as a protease inhibitor or kinase modulator, topics frequently searched in academic databases and AI-driven platforms like PubMed and Google Scholar.

The synthesis of CAS No. 2248329-34-0 typically involves multi-step organic reactions, including condensation and esterification processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to improve yield and purity, addressing common challenges in scaling up production. These methods align with the growing emphasis on green chemistry and sustainable manufacturing, which are hot topics in both industrial and academic circles.

From an application standpoint, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate has shown promise in cancer research and neurodegenerative disease studies. Its ability to interact with specific biological targets, such as enzyme active sites, has been a focal point of preclinical investigations. Additionally, its photophysical properties make it a candidate for organic electronics, a field gaining traction due to the rise of flexible and wearable technologies.

Quality control and analytical characterization of CAS No. 2248329-34-0 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. These methods are frequently searched by quality assurance professionals and synthetic chemists, reflecting the compound's relevance in high-stakes R&D environments.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-methyl-6-oxo-1,6-dihydropyridazine-3-carboxylate represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with advancements in synthetic methodologies, position it as a valuable asset in both drug discovery and material science. As research continues to unfold, this compound is likely to remain a topic of interest for scientists and industry professionals alike.